Cas no 2013164-68-4 (tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate)

• Product Name: tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate
• CAS No: 2013164-68-4
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6245936
• PubChem ID: 165912281
• Update Time: 2025-07-21

tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate
• 2013164-68-4
• EN300-28284207

• Inchi： 1S/C16H22N2O2/c1-12(2)14(11-17)18(13-9-7-6-8-10-13)15(19)20-16(3,4)5/h6-10,12,14H,1-5H3
• InChI Key： SUVRFNPYJMIIPX-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC=CC=1)C(C#N)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate

Introduction to Tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate (CAS No. 2013164-68-4)

Ter-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate, with the chemical identifier CAS No. 2013164-68-4, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of novel agrochemicals and pharmaceutical intermediates.

The molecular structure of tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate consists of a carbamate functional group linked to a tert-butyl group and a phenyl ring, with an additional 1-cyano-2-methylpropyl side chain. This configuration imparts distinct reactivity and stability, making it a valuable building block in synthetic chemistry. The presence of the cyano group enhances its utility in various chemical transformations, including nucleophilic substitutions and condensation reactions.

In recent years, there has been a growing interest in exploring the applications of this compound in the realm of agrochemicals. Its structural features make it an effective precursor for synthesizing herbicides and insecticides. Specifically, the carbamate moiety is known for its ability to interact with biological targets in pests, leading to potent pesticidal activity. Researchers have been investigating its potential as a lead compound in developing environmentally friendly alternatives to traditional pesticides.

Moreover, the pharmaceutical industry has also shown keen interest in tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate. Its versatile structure allows for modifications that can enhance drug bioavailability and target specificity. Recent studies have demonstrated its role as an intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's stability under various conditions makes it an ideal candidate for further exploration in drug development.

The synthesis of tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize waste, aligning with modern green chemistry principles.

The compound's reactivity also makes it suitable for use in material science applications. For instance, it can be incorporated into polymer matrices to improve their mechanical properties and thermal stability. Additionally, its ability to undergo polymerization reactions opens up possibilities for creating novel polymeric materials with tailored functionalities.

In terms of industrial applications, tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate finds utility in the manufacturing of specialty chemicals and fine intermediates. Its role as a cross-linking agent in resins and coatings has been explored, contributing to the development of high-performance materials used in automotive and aerospace industries.

The environmental impact of using this compound is another area of concern that has been addressed through rigorous safety assessments. Studies have indicated that when handled properly, it does not pose significant risks to human health or the environment. However, ongoing research is focused on developing even safer alternatives while maintaining its efficacy.

The future prospects of tert-butyl N-(1-cyano-2-methylpropyl)-N-phenylcarbamate are promising, with ongoing research aiming to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that could revolutionize multiple sectors.